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Compound of Interest

Compound Name: 2-azido-5-nitropyridine

CAS No.: 69080-06-4

Cat. No.: B6267644

Get Quote

Part 1: Executive Safety Directive (The "Why")
Handling 2-azido-5-nitropyridine (CAS 7031-19-8) requires a fundamental shift from standard

organic synthesis protocols to High-Energy Material (HEM) protocols.

This compound presents a dual-threat profile:

Explosivity: The molecule contains two "explosophores"—an azide group (

) and a nitro group (

)—on a pyridine ring.

C/N Ratio Analysis: With a chemical formula of

, the Carbon-to-Nitrogen (C/N) ratio is exactly 1:1.

Rule of Thumb: Organic azides are generally considered unstable if the ratio of

. For this compound,
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. This indicates extreme instability and high shock/friction sensitivity.

Toxicity: As a pyridine derivative, it possesses high potential for dermal absorption, causing

rapid systemic toxicity (methemoglobinemia) and severe mucous membrane irritation.

Core Directive: Do not rely solely on standard PPE. Engineering controls (blast shielding) are

the primary line of defense; PPE is the secondary failsafe.

Part 2: PPE Selection Matrix
The following PPE standards are non-negotiable for any manipulation of >50 mg of 2-azido-5-
nitropyridine.
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Protection Zone Required Equipment Technical Justification

Ocular/Face
Chemical Splash Goggles +

Face Shield

Standard safety glasses

provide insufficient protection

against high-velocity glass

shards from a potential

detonation. A face shield

protects the neck arteries.

Hand (Primary)
Laminate Film (e.g., Silver

Shield/4H)

Pyridine rings penetrate nitrile

rapidly. Laminate film offers

>4hr breakthrough time for

aromatics.

Hand (Outer) 5-8 mil Nitrile Gloves

Provides dexterity and protects

the inner laminate glove from

physical tears. Do NOT use

Latex (poor resistance to

nitrogenous aromatics).

Body
Flame-Resistant (FR) Lab

Coat

In an explosion, the flash fire is

often more damaging than the

pressure wave. Synthetic

blends (polyester) will melt into

skin; FR cotton/Nomex is

required.

Respiratory Fume Hood (Primary)

Do not use N95s. If outside a

hood (emergency only), a Full-

Face Respirator with OV/P100

cartridges is required due to

potential

and hydrazoic acid evolution.

Part 3: Engineering Controls & Visual Workflow
Mandatory Engineering Controls:
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Blast Shielding: All reactions and rotary evaporation must be performed behind a weighted

polycarbonate blast shield.

Anti-Static Grounding: Use an ionizing fan or grounding mats. The low C/N ratio makes the

dry solid highly susceptible to static discharge detonation.

Non-Metallic Tools: Use only Teflon or ceramic spatulas. Metal spatulas can create "hot

spots" via friction or react to form transition metal azides (e.g., iron azide), which are even

more unstable.

Workflow Visualization: Safe Handling Loop
The following diagram outlines the decision logic for safe manipulation, emphasizing the "Stop

Work" triggers.
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Figure 1: Operational workflow emphasizing mass limits and material compatibility checks to

prevent accidental detonation.

Part 4: Operational Protocol (Step-by-Step)
Phase 1: Preparation

Quench Solvents: Ensure all reaction solvents are free of acids. Acidic contaminants react

with the azide to form Hydrazoic Acid (

), which is highly toxic and explosive.[1][2][3]

Light Exclusion: Wrap reaction vessels in aluminum foil. Nitro-azides are often photo-labile;

UV exposure can initiate decomposition.

Phase 2: Synthesis & Manipulation
Dissolution: Never work with the dry solid if possible. Immediately dissolve the compound in

a solvent (e.g., DCM or Ethyl Acetate) upon synthesis or receipt.

Concentration:

Never distill to dryness.

Never use a water bath >40°C.

Always leave a "heel" of solvent. If a solid must be isolated, use a stream of inert gas

(Nitrogen/Argon) rather than rotary evaporation to reduce thermal stress.

Phase 3: Decontamination & Disposal
The "Zero-Acid" Rule:

Segregation: Designate a specific waste container labeled: "HIGH HAZARD: ORGANIC

AZIDE. DO NOT ADD ACID.[4][5][6] DO NOT ADD METALS."

Decontamination of Glassware:

Rinse glassware with a solvent (acetone/ethanol).
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Collect rinsate in the Azide Waste container.

Soak glassware in a 10% Sodium Thiosulfate solution for 24 hours before standard

washing. This reduces trace organic residues safely.

Part 5: Emergency Response Scenarios
Scenario A: Spillage of Dry Solid (>50 mg)

Evacuate: Clear the immediate area (radius of 10 ft).

Isolate: Do not attempt to sweep (friction risk).

Wet Down: Gently mist the powder with a solvent (acetone or ethyl acetate) using a plastic

spray bottle to desensitize it.

Recover: Using a plastic scraper, transfer the wet slurry onto a solvent-soaked pad.

Disposal: Place the pad in the Azide Waste container.

Scenario B: Skin Exposure[7][8][9][10]
Doff: Immediately remove contaminated gloves/coat.

Wash: Flush with soap and water for 15 minutes.[11][12] Do not use alcohol/solvents on

skin, as they enhance the transdermal absorption of the pyridine ring.

Medical: Seek immediate medical attention. Alert the physician to potential "Azide toxicity"

(similar to cyanide) and "Methemoglobinemia" (nitro compound).

Part 6: Physiological Pathway of Toxicity
Understanding the biological impact ensures the user respects the chemical.
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Figure 2: The dual-toxicity mechanism of 2-azido-5-nitropyridine, highlighting why immediate

medical intervention is critical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pdf.benchchem.com/1659/Proper_Disposal_Procedures_for_2_Azido_1_2_hydroxyphenyl_ethanone_A_Comprehensive_Guide.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://ehs.stanford.edu/reference/information-azide-compounds
https://ehs.stanford.edu/reference/information-azide-compounds
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp004_azides.pdf
https://www.ehs.ucsb.edu/sites/default/files/docs/chp/sodium-azide-organic-azides_0.docx
https://research.wayne.edu/oehs/chemical/19-010f_factsheet_azides_ada_final.docx
https://www.tcichemicals.com/BE/en/sds/A1888_EU_6N.pdf
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://enamine.enamine.net/pub/msds?code=EN300-734349&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC121680100&productDescription=2-HYDROXY-5-NITROPYRIDINE+10G&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-amino-5-nitropyridine-pd180521144534.html
https://m.chemicalbook.com/ProductMSDSDetailCB4479932_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4479932_EN.htm
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Handling%20Azides%20And%20Other%20Potentially%20Explosive%20Materials.pdf
https://www.benchchem.com/product/b6267644/docs#personal-protective-equipment-handling-guide-2-azido-5-nitropyridine
https://www.benchchem.com/product/b6267644/docs#personal-protective-equipment-handling-guide-2-azido-5-nitropyridine
https://www.benchchem.com/product/b6267644/docs#personal-protective-equipment-handling-guide-2-azido-5-nitropyridine
https://www.benchchem.com/product/b6267644/docs#personal-protective-equipment-handling-guide-2-azido-5-nitropyridine
https://www.benchchem.com/product/b6267644?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6267644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6267644?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

